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Compound of Interest

Compound Name: Tetramethoxymethane

Cat. No.: B120706

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Molar Mass
and Density of Tetramethoxymethane (CAS: 1850-14-2)

This technical guide provides an in-depth overview of two fundamental physicochemical
properties of tetramethoxymethane: molar mass and density. It includes established values,
detailed experimental protocols for their determination, and graphical representations of key
concepts and workflows.

Core Physicochemical Data

Tetramethoxymethane, also known as tetramethyl orthocarbonate, is the simplest
orthocarbonate ester with the chemical formula CsH120a4.[1] Its physical properties are critical
for applications in chemical synthesis and materials science. A summary of its key quantitative
data is presented below.
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Property Value Units Conditions Citations
Molar Mass 136.15 g-mol—1 - [11[2]
Exact Mass 136.07355886 Da - [3]
Density 1.023 g/cm3 at 25 °C [1][2]
Appearance Colourless Liquid - Standard [1]

Boiling Point 114 °C Standard [2][4]
Melting Point -55 °C Standard [1]
Refractive Index 1.385 n20/D at 20 °C [2]

Molar Mass Determination

The molar mass (M) of a compound is a bulk property defined as the mass of a given
substance divided by its amount of substance (M = m/n).[5] While it is typically calculated from
standard atomic weights, it can be precisely confirmed through experimental methods.[5]

Calculated Molar Mass

The molar mass of tetramethoxymethane (CsH1204) is calculated using the standard atomic
weights of its constituent elements:

e Carbon (C): 12.011 g/mol

e Hydrogen (H): 1.008 g/mol

¢ Oxygen (0): 15.999 g/mol

M = (5 x 12.011) + (12 x 1.008) + (4 x 15.999) = 136.147 g/mol

For practical purposes, this value is commonly rounded to 136.15 g/mol .[1]

Experimental Protocol: Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio (m/z) of ionized molecules, providing a highly accurate method for determining molecular
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mass.[5][6] The Electron lonization (EI) method is commonly used for volatile organic

compounds like tetramethoxymethane.

Objective: To experimentally determine the molar mass of a pure sample of

tetramethoxymethane.

Materials:

Mass Spectrometer with an Electron lonization (El) source

Sample inlet system (e.g., direct injection or GC coupling)

High-purity tetramethoxymethane sample

Volatile solvent (if required for dilution)

Data acquisition and processing system

Methodology:

Sample Introduction: A small, vaporized sample of tetramethoxymethane is introduced into
the ion source of the mass spectrometer.[7] The chamber is maintained under a high vacuum
to prevent molecular collisions.

lonization: The gaseous molecules are bombarded with a high-energy electron beam
(typically 70 eV). This process ejects an electron from the molecule, forming a positively
charged radical cation known as the molecular ion (M*e).[7]

Acceleration: The newly formed ions are accelerated by an electric field, imparting the same
kinetic energy to all ions.

Analysis/Separation: The accelerated ions travel through a mass analyzer (e.g., a magnetic
sector or quadrupole), which separates them based on their mass-to-charge ratio (m/z).[7]

Detection: A detector records the abundance of ions at each m/z value.[7]

Data Processing: The system generates a mass spectrum, which is a plot of relative ion
abundance versus m/z. The peak corresponding to the intact molecular ion (M*e) provides
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the molecular mass of the compound. For tetramethoxymethane, this peak would be
expected at an m/z value of approximately 136.

Workflow: Molar Mass Determination via Mass Spectrometry

1. Sample Vaporization
& Introduction

2. lonization (EI)
(Molecule -> M+e)

3. lon Acceleration
(Electric Field)

4. Mass Analysis
(Separation by m/z)

5. Detection

6. Data Output

(Mass Spectrum)
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Workflow for determining molar mass using mass spectrometry.

Density Determination

Density (p) is an intensive physical property of a substance, defined as its mass per unit
volume (p = m/V).[8] It is temperature-dependent; therefore, specifying the temperature at
which the measurement was taken is crucial. The density of tetramethoxymethane is 1.023
g/cms at 25 °C.[1][2]

Experimental Protocol: Gravimetric Method

A straightforward and common method for determining the density of a liquid involves
accurately measuring its mass and volume.[8][9]

Objective: To experimentally determine the density of tetramethoxymethane at a specific
temperature.

Materials:

Analytical balance (readable to at least 0.001 g)

Graduated cylinder or pycnometer (a flask with a precise, known volume)

Thermometer

Tetramethoxymethane sample

Constant temperature water bath (optional, for high precision)
Methodology:

o Temperature Control: Ensure the tetramethoxymethane sample and measurement
glassware are equilibrated to the desired temperature (e.g., 25 °C). Record the temperature.

o Measure Mass of Empty Container: Place a clean, dry graduated cylinder or pycnometer on
the analytical balance and tare it, or record its empty mass (m1).[9]
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o Measure Volume: Carefully add a specific volume of tetramethoxymethane to the
graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus.[8] If
using a pycnometer, fill it completely to its calibrated volume (V).

+ Measure Mass of Filled Container: Place the container with the liquid onto the balance and
record the total mass (mz).[10]

o Calculate Mass of Liquid: Subtract the mass of the empty container from the total mass to
find the mass of the liquid (m_liquid = mz2 - m1).

+ Calculate Density: Divide the mass of the liquid by its volume to calculate the density.
o Density (p) = Mass (m_liquid) / Volume (V)

o Repeat: Perform the measurement three times and calculate the average to improve
accuracy and precision.[8]

Logical Relationship: Density Calculation

Volume (V)

Density (p)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Tetramethoxymethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120706#molar-mass-and-density-of-
tetramethoxymethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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